2-(2-(2,6-Dimethylbenzyloxy)phenyl)acetic acid

• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 2-[2-[(2,6-dimethylphenyl)methoxy]phenyl]acetic acid
• InChI: InChI=1S/C17H18O3/c1-12-6-5-7-13(2)15(12)11-20-16-9-4-3-8-14(16)10-17(18)19/h3-9H,10-11H2,1-2H3,(H,18,19)
• InChI Key: NCWWJSTYBYHMQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)COC2=CC=CC=C2CC(=O)O

Description

2-(2-(2,6-Dimethylbenzyloxy)phenyl)acetic acid is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution Ethyl 2-(2-(2,6-dimethylbenzyloxy)phenyl)acetate (Step B, 4.70 g, 15.7 mmol) in absolute ethanol (75 ml) was added 1N NaOH (35 ml) at room temperature. The reaction mixture was stirred for 3 hours, or until all the starting material is gone, concentrated and diluted with chloroform and acidified by 1M HCl to bring the pH to 3.5-4. The organic layer was washed with brine, dried over Na2SO4, filtered, concentrated and purified by flash chromatography on a silica gel column (chloroform:methanol, 95:5 spiked with acetic acid) to give the title compound as white solid.